Cas no 62152-30-1 (13-dihydrocarminomycinone)

• Product Name: 13-dihydrocarminomycinone
• CAS No: 62152-30-1
• Molecular Formula: C₂₀H₁₈O₈
• Molecular Weight: 386.35212
• CID: 956224
• PubChem ID: 3081532

13-dihydrocarminomycinone Properties

Names and Identifiers

• 13-dihydrocarminomycinone
• (7S,9S)-4,6,7,9,11-pentahydroxy-9-[(1S)-1-hydroxyethyl]-8,10-dihydro-7H-tetracene-5,12-dione
• 13-Dihydrocarubicinone
• 5,12-Naphthacenedione, 7,8,9,10-tetrahydro-1,6,8,10,11-pentahydroxy-8-(1-hydroxyethyl)-
• 62152-30-1
• DTXSID70211207

• InChIKey： KDJVINVDTSBKRU-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H18O8/c1-7(21)20(28)5-9-13(11(23)6-20)19(27)15-14(17(9)25)16(24)8-3-2-4-10(22)12(8)18(15)26/h2-4,7,11,21-23,25,27-28H,5-6H2,1H3
• SMILES： CC(O)C1(O)CC(O)c2c(O)c3C(=O)c4c(O)cccc4C(=O)c3c(O)c2C1

Computed Properties

• Exact Mass: 386.10014
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 1
• Monoisotopic Mass: 386.10016753g/mol
• Heavy Atom Count: 28
• Complexity: 667
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 156Ų

Experimental Properties

• PSA: 155.52

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthacenes Tetracenequinones